8,9-Dehydroestrone sodium sulfate
8,9-Dehydroestrone sodium sulfate
Brand Name:
Vulcanchem
CAS No.:
61612-83-7
VCID:
VC0195174
InChI:
InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,16H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,18-;/m0./s1
SMILES:
CC12CCC3=C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
Molecular Formula:
C18H19O5S Na
Molecular Weight:
370.4 g/mol
8,9-Dehydroestrone sodium sulfate
CAS No.: 61612-83-7
VCID: VC0195174
Molecular Formula: C18H19O5S Na
Molecular Weight: 370.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 61612-83-7 |
|---|---|
| Product Name | 8,9-Dehydroestrone sodium sulfate |
| Molecular Formula | C18H19O5S Na |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | sodium;[(13S,14S)-13-methyl-17-oxo-7,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,16H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,18-;/m0./s1 |
| Standard InChIKey | LLUMKBPKZHXWDL-AKXYIILFSA-M |
| SMILES | CC12CCC3=C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC12CCC3=C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| Appearance | White to pale yellow solid |
| Purity | > 95% |
| Synonyms | (13S,14S)-13-methyl-17-oxo-7,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl]oxysulfonyloxysodium |
| PubChem Compound | 23676222 |
| Last Modified | Aug 15 2023 |
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